Cas no 2680809-09-8 (2-Chloro-3-acetamido-5-hydroxybenzoic acid)

• Product Name: 2-Chloro-3-acetamido-5-hydroxybenzoic acid
• CAS No: 2680809-09-8
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 5649485
• PubChem ID: 165919268
• Update Time: 2025-07-20

2-Chloro-3-acetamido-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680809-09-8
• EN300-28275457
• 2-chloro-3-acetamido-5-hydroxybenzoic acid
• 2-Chloro-3-acetamido-5-hydroxybenzoic acid

• Inchi： 1S/C9H8ClNO4/c1-4(12)11-7-3-5(13)2-6(8(7)10)9(14)15/h2-3,13H,1H3,(H,11,12)(H,14,15)
• InChI Key： KPAPLOBHAXWKMX-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC(=CC=1NC(C)=O)O

Computed Properties

• Exact Mass: 229.0141854g/mol
• Monoisotopic Mass: 229.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.6Ų

Additional information on 2-Chloro-3-acetamido-5-hydroxybenzoic acid

Introduction to 2-Chloro-3-acetamido-5-hydroxybenzoic acid (CAS No. 2680809-09-8)

2-Chloro-3-acetamido-5-hydroxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680809-09-8, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including a chlorine substituent at the 2-position, an acetamido group at the 3-position, and a hydroxyl group at the 5-position. These structural attributes contribute to its distinct chemical properties and biological activities, making it a valuable scaffold for further chemical modifications and drug development.

The molecular structure of 2-Chloro-3-acetamido-5-hydroxybenzoic acid consists of a benzene ring substituted with chloro, acetamido, and hydroxyl functional groups. The presence of these substituents imparts specific reactivity and interaction capabilities with biological targets. The chlorine atom at the 2-position enhances electrophilicity, making the molecule susceptible to nucleophilic substitution reactions, which is a common strategy in medicinal chemistry for generating more complex derivatives. The acetamido group introduces a polar amide functionality, which can participate in hydrogen bonding and influence solubility and bioavailability. The hydroxyl group at the 5-position adds another layer of reactivity, enabling further derivatization through etherification or esterification.

In recent years, 2-Chloro-3-acetamido-5-hydroxybenzoic acid has been extensively studied for its potential applications in pharmaceutical research. One of the most promising areas is its use as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Researchers have explored its utility in developing novel compounds with anti-inflammatory, antimicrobial, and anticancer properties. The benzoic acid core is well-documented for its pharmacological significance, and modifications at specific positions can fine-tune biological activity.

A notable study published in Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of derivatives derived from 2-Chloro-3-acetamido-5-hydroxybenzoic acid. The researchers demonstrated that strategic modifications at the 2-, 3-, and 5-positions could yield compounds with enhanced binding affinity to target enzymes and receptors. For instance, a derivative featuring a methylthio substitution at the 2-position exhibited significant inhibitory activity against certain kinases, suggesting its potential as a lead compound for kinase inhibitors.

The acetamido group in 2-Chloro-3-acetamido-5-hydroxybenzoic acid also plays a crucial role in modulating pharmacokinetic properties. Amide linkages are known to improve metabolic stability and oral bioavailability, which are critical factors in drug development. By leveraging this feature, chemists have designed prodrugs or analogs that exhibit prolonged circulation times and reduced degradation in vivo.

Furthermore, the hydroxyl group provides an opportunity for further functionalization through glycosylation or phosphorylation, which can enhance cell membrane permeability or target specificity. These modifications are particularly relevant in oncology research, where targeted delivery systems are essential for maximizing therapeutic efficacy while minimizing side effects.

Recent advances in computational chemistry have also facilitated the design of novel derivatives of 2-Chloro-3-acetamido-5-hydroxybenzoic acid using molecular modeling techniques. By integrating experimental data with computational predictions, researchers can rapidly screen large libraries of compounds for potential biological activity. This approach has accelerated the discovery process and enabled the identification of promising candidates for further optimization.

In addition to its pharmaceutical applications, 2-Chloro-3-acetamido-5-hydroxybenzoic acid has shown promise in agrochemical research. Derivatives of this compound have been investigated for their herbicidal and fungicidal properties. The structural features that contribute to its biological activity in pharmaceuticals often overlap with those required for effective agrochemicals, making it a valuable starting point for interdisciplinary research.

The synthesis of 2-Chloro-3-acetamido-5-hydroxybenzoic acid itself is an interesting challenge due to the need for precise functional group control. Traditional synthetic routes involve multi-step organic transformations, including chlorination, acetylation, and hydroxylation reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications.

One innovative approach involves using flow chemistry techniques to enhance reaction efficiency and purity. Flow systems allow for precise control over reaction conditions, minimizing side products and improving yields. This method has been particularly useful in synthesizing complex benzoic acid derivatives like 2-Chloro-3-acetamido-5-hydroxybenzoic acid, where high purity is critical for subsequent biological testing.

The future prospects of 2-Chloro-3-acetamido-5-hydroxybenzoic acid are vast and multifaceted. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to remain a cornerstone in medicinal chemistry. Its unique structural features offer a rich platform for innovation, driving advancements across multiple therapeutic areas.

In conclusion,2-Chloro-3-acetamido-5-hydroxybenzoic acid (CAS No. 2680809-09-8) is a highly versatile compound with significant potential in pharmaceutical and agrochemical research. Its structural attributes enable diverse functionalization strategies, leading to novel derivatives with tailored biological activities. Ongoing research efforts continue to expand its applications, solidifying its role as an important intermediate in drug discovery.